Cas no 1366050-48-7 (2,8-dichloro-7-nitro-1,5-naphthyridine)

• Product Name: 2,8-dichloro-7-nitro-1,5-naphthyridine
• CAS No: 1366050-48-7
• MF: C₈H₃Cl₂N₃O₂
• MW: 244.034319162369
• CID: 2104819
• Update Time: 2025-08-04

2,8-dichloro-7-nitro-1,5-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 2,8-dichloro-7-nitro-1,5-Naphthyridine
• GECCKOMBWFQPNY-UHFFFAOYSA-N
• SB16179
• CID 86690693
• 1,5-Naphthyridine, 2,8-dichloro-7-nitro-
• 2,8-dichloro-7-nitro-1,5-naphthyridine

• Inchi： 1S/C8H3Cl2N3O2/c9-6-2-1-4-8(12-6)7(10)5(3-11-4)13(14)15/h1-3H
• InChI Key： GECCKOMBWFQPNY-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C2C=CC(=NC2=1)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 261
• Topological Polar Surface Area: 71.6

Experimental Properties

• Density: 1.674±0.06 g/cm3(Predicted)
• Boiling Point: 364.6±37.0 °C(Predicted)
• pka: -2.80±0.10(Predicted)

Additional information on 2,8-dichloro-7-nitro-1,5-naphthyridine

Introduction to 2,8-dichloro-7-nitro-1,5-naphthyridine (CAS No. 1366050-48-7)

2,8-dichloro-7-nitro-1,5-naphthyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1366050-48-7, is a heterocyclic organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the naphthyridine class, a structurally unique scaffold that has been extensively explored for its potential biological activities. The presence of multiple substituents, including chloro and nitro groups, imparts distinct chemical properties that make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The structural framework of 2,8-dichloro-7-nitro-1,5-naphthyridine consists of a fused bicyclic system containing nitrogen atoms at the 1 and 5 positions. The substitution pattern at the 2 and 8 positions with chloro groups, along with the nitro group at the 7 position, creates a molecule with high electron-withdrawing capabilities. This electronic distribution influences its reactivity and interaction with biological targets, making it a promising candidate for further derivatization and development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from naphthyridine derivatives. The compound 2,8-dichloro-7-nitro-1,5-naphthyridine has been investigated for its potential applications in multiple therapeutic areas due to its versatile chemical properties. Specifically, studies have highlighted its role as a key intermediate in the synthesis of compounds with antimicrobial and anticancer activities.

One of the most compelling aspects of 2,8-dichloro-7-nitro-1,5-naphthyridine is its ability to serve as a precursor for more complex molecules. Researchers have leveraged its reactive sites to introduce additional functional groups or to attach other pharmacophores, thereby tailoring the compound’s biological profile for specific applications. For instance, modifications at the 3-position or other available sites have led to derivatives with enhanced binding affinity to certain enzymes or receptors.

The pharmaceutical industry has been particularly interested in exploring naphthyridine derivatives for their potential as kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that target the underlying mechanisms of these diseases. 2,8-dichloro-7-nitro-1,5-naphthyridine has been used as a scaffold to develop such inhibitors due to its ability to interact with the active sites of kinases through hydrogen bonding and hydrophobic interactions.

Moreover, the nitro group in 2,8-dichloro-7-nitro-1,5-naphthyridine serves as a versatile handle for further chemical transformations. Reduction of the nitro group can yield an amine derivative, which can then be further functionalized through various coupling reactions. This flexibility allows chemists to design molecules with tailored properties for specific biological targets.

Recent advancements in computational chemistry have also contributed to the study of 2,8-dichloro-7-nitro-1,5-naphthyridine. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These insights have guided synthetic efforts and helped optimize lead compounds for drug development. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and improve the efficiency of drug design.

The synthesis of 2,8-dichloro-7-nitro-1,5-naphthyridine itself is an intricate process that requires careful control of reaction conditions. The introduction of chloro and nitro groups at specific positions demands precise synthetic strategies to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to this compound, making it more accessible for further research and development.

In conclusion,2,8-dichloro-7-nitro-1,5-naphthyridine (CAS No. 1366050-48-7) represents a significant advancement in medicinal chemistry due to its versatile structure and potential applications in drug development. Its role as an intermediate in synthesizing biologically active molecules underscores its importance in ongoing research efforts aimed at addressing various diseases. As our understanding of its chemical properties continues to evolve，so too will its applications in pharmaceuticals，biotechnology，and other related fields.